Cas no 947157-32-6 (N-Methyl-tert-butylsulfinamide)

N-Methyl-tert-butylsulfinamide is a chiral sulfinamide derivative widely used as an auxiliary in asymmetric synthesis. Its key advantages include high stereoselectivity in the formation of C-N and C-C bonds, making it valuable for the preparation of enantiomerically pure amines and other chiral intermediates. The tert-butylsulfinyl group offers robust steric and electronic control, facilitating efficient diastereomeric differentiation in reactions such as nucleophilic additions or reductions. Additionally, the N-methyl substitution enhances stability and handling compared to unsubstituted analogs. This compound is particularly useful in pharmaceutical and agrochemical research, where precise stereocontrol is critical. Its compatibility with a range of reagents and conditions further underscores its versatility in synthetic chemistry.

N-Methyl-tert-butylsulfinamide structure

947157-32-6 structure

Product Name:N-Methyl-tert-butylsulfinamide

CAS No:947157-32-6

MF:C₅H₁₃NOS

MW:135.227820158005

CID:4737734

PubChem ID:21703076

Update Time:2025-06-07

N-Methyl-tert-butylsulfinamide Chemical and Physical Properties

Names and Identifiers

- N-methyl-tert-butylsulfinamide
- N,2-dimethylpropane-2-sulfinamide
- (S)-N,2-Dimethylpropane-2-sulfinamide
- (R)-N,2-Dimethylpropane-2-sulfinamide
- DTXSID301299631
- 76699-24-6
- N,2-Dimethyl-2-propanesulfinamide
- MFCD32692735
- 947157-32-6
- SCHEMBL6172264
- N-Methyl-tert-butylsulfinamide
- Inchi： 1S/C5H13NOS/c1-5(2,3)8(7)6-4/h6H,1-4H3
- InChI Key： RQXUDOCAWHFOMD-UHFFFAOYSA-N
- SMILES： S(C(C)(C)C)(NC)=O

Computed Properties

Exact Mass: 135.07178521g/mol
Monoisotopic Mass: 135.07178521g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 95.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 48.3
XLogP3: 0.7

N-Methyl-tert-butylsulfinamide Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KT913-50mg	N-Methyl-tert-butylsulfinamide	947157-32-6	95%	50mg	553.0CNY	2021-07-15
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